Cas no 1476732-54-3 (3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine)

• Product Name: 3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine
• CAS No: 1476732-54-3
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 5045368
• Update Time: 2025-11-06

3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine
• 3-(4-pyrrolidin-1-ylpiperidin-1-yl)propan-1-amine
• 3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine

• Inchi： 1S/C12H25N3/c13-6-3-7-14-10-4-12(5-11-14)15-8-1-2-9-15/h12H,1-11,13H2
• InChI Key： BISWLDJALXWRQT-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C1CCN(CCCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 0.8
• Topological Polar Surface Area: 32.5

Additional information on 3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine

3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine: A Comprehensive Overview

The compound 3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine, with the CAS number 1476732-54-3, is a complex organic amine that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule, characterized by its unique structure featuring a piperidine ring substituted with a pyrrolidine group and an aminoalkane chain, exhibits a range of intriguing properties that make it a valuable compound for research and potential therapeutic applications.

Recent studies have highlighted the importance of piperidine and pyrrolidine moieties in drug design due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and bioavailability. The presence of these structural elements in 3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine suggests that it may serve as a versatile scaffold for the development of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing more complex structures, including those with anti-inflammatory, analgesic, or neuroprotective activities.

The synthesis of this compound typically involves multi-step organic reactions, often leveraging the principles of convergent synthesis to assemble its intricate architecture. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization to introduce the pyrrolidine substituent. The use of modern catalytic methods, such as palladium-catalyzed cross-couplings, has significantly streamlined the production process, enhancing both yield and purity.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 3-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propan-1-amine exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX)-2, an enzyme central to prostaglandin synthesis and inflammation. These findings underscore its potential utility in the development of anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its enzymatic inhibitory properties, this compound has also been investigated for its ability to modulate ion channels, particularly those involved in pain signaling. Preclinical data indicate that it may act as a ligand for voltage-gated sodium channels, potentially offering a novel approach to managing chronic pain conditions. However, further research is required to elucidate its mechanism of action and optimize its pharmacokinetic profile for therapeutic use.

The structural versatility of 3-(4-(Pyrrolidin-1-yll)piperidin-iyl)propan-i-amme also lends itself well to combinatorial chemistry approaches. By appending various functional groups to its aminoalkane chain or modifying the piperidine ring system, researchers can generate libraries of analogs for high-throughput screening. This approach has already yielded several promising candidates with enhanced bioactivity and selectivity profiles.

In addition to its direct pharmacological applications, this compound serves as an invaluable tool in chemical education and research. Its complex structure provides an excellent model for teaching advanced concepts in organic synthesis, stereochemistry, and molecular modeling. Furthermore, its incorporation into virtual screening campaigns has facilitated the discovery of novel lead compounds for various therapeutic targets.

From an environmental standpoint, there is growing interest in understanding the ecotoxicological implications of compounds like 3-(4-(Pyrrolidin-i-yll)piperidi-n-i-yll)propan-i-amme. While current data suggest minimal toxicity to aquatic organisms at concentrations relevant to industrial discharge standards, ongoing studies are evaluating its persistence in natural systems and potential bioaccumulation risks.

In conclusion, CAS 1476732543, or 3-(4-(Pyrrolidin-i-yll)piperidi-n-i-yll)propan-i-amme, represents a compelling example of how structural complexity can be harnessed to create compounds with diverse functional attributes. As research continues to uncover its full potential across multiple domains—from drug discovery to chemical education—this compound is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic innovation.